Cas no 948015-57-4 (3-Amino-2-(3,5-dimethoxybenzyl)propanoic acid)

• Product Name: 3-Amino-2-(3,5-dimethoxybenzyl)propanoic acid
• CAS No: 948015-57-4
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5702763
• PubChem ID: 43148226
• Update Time: 2025-06-08

3-Amino-2-(3,5-dimethoxybenzyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-3-(3,5-dimethoxyphenyl)propionicacid
• 3-Amino-2-(3,5-dimethoxybenzyl)propanoic acid
• 3-amino-2-[(3,5-dimethoxyphenyl)methyl]propanoic acid
• 3-Amino-2-(3,5-dimethoxybenzyl)propanoicacid
• 2-Aminomethyl-3-(3,5-dimethoxyphenyl)propionic acid
• 948015-57-4

• MDL： MFCD09800383
• Inchi： 1S/C12H17NO4/c1-16-10-4-8(5-11(6-10)17-2)3-9(7-13)12(14)15/h4-6,9H,3,7,13H2,1-2H3,(H,14,15)
• InChI Key： ZYGAOZKBORYJIH-UHFFFAOYSA-N
• SMILES： OC(C(CN)CC1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 81.8Ų

Additional information on 3-Amino-2-(3,5-dimethoxybenzyl)propanoic acid

Research Brief on 3-Amino-2-(3,5-dimethoxybenzyl)propanoic acid (CAS: 948015-57-4): Recent Advances and Applications

3-Amino-2-(3,5-dimethoxybenzyl)propanoic acid (CAS: 948015-57-4) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent literature highlights the compound's utility in the synthesis of novel peptidomimetics and enzyme inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-Amino-2-(3,5-dimethoxybenzyl)propanoic acid serves as a versatile building block for the development of selective kinase inhibitors, particularly targeting tyrosine kinases involved in cancer progression. The study utilized a combination of computational modeling and in vitro assays to optimize the compound's binding affinity, achieving nanomolar inhibition constants for specific kinase targets.

Another significant advancement involves the compound's role in modulating neurotransmitter systems. Research conducted at the University of Cambridge (2024) revealed that derivatives of 3-Amino-2-(3,5-dimethoxybenzyl)propanoic acid exhibit selective agonism at GABA_B receptors, suggesting potential applications in treating neurological disorders such as epilepsy and anxiety. The study employed electrophysiological recordings and behavioral assays to validate the compound's efficacy in animal models, paving the way for further preclinical development.

In addition to its pharmacological properties, recent work has also focused on improving the synthetic accessibility of 3-Amino-2-(3,5-dimethoxybenzyl)propanoic acid. A paper in Organic Process Research & Development (2023) described a scalable, green chemistry approach to its synthesis, utilizing catalytic asymmetric hydrogenation to achieve high enantiomeric purity. This methodological advancement addresses previous challenges related to yield and stereochemical control, making the compound more accessible for large-scale applications.

Looking ahead, the potential of 3-Amino-2-(3,5-dimethoxybenzyl)propanoic acid extends beyond its current applications. Ongoing research is exploring its use in targeted drug delivery systems, where its chemical structure can be functionalized to enhance tissue specificity. Furthermore, collaborations between academic and industrial researchers are investigating its incorporation into next-generation therapeutics for metabolic diseases, leveraging its unique physicochemical properties.

In conclusion, 3-Amino-2-(3,5-dimethoxybenzyl)propanoic acid (CAS: 948015-57-4) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its versatility and therapeutic potential. Continued research into its mechanisms and applications is expected to yield significant contributions to drug discovery and development in the coming years.